Cas no 1379307-34-2 (2-(cyclopentyloxymethyl)benzenethiol)

• Product Name: 2-(cyclopentyloxymethyl)benzenethiol
• CAS No: 1379307-34-2
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD19443030
• CID: 5159909
• Update Time: 2026-03-04

2-(cyclopentyloxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentyloxymethyl)benzenethiol

• MDL： MFCD19443030
• Inchi： 1S/C12H16OS/c14-12-8-4-1-5-10(12)9-13-11-6-2-3-7-11/h1,4-5,8,11,14H,2-3,6-7,9H2
• InChI Key： COBHAOWQJRPJIU-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1COC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(cyclopentyloxymethyl)benzenethiol

Comprehensive Guide to 2-(cyclopentyloxymethyl)benzenethiol (CAS No. 1379307-34-2): Properties, Applications, and Market Insights

2-(cyclopentyloxymethyl)benzenethiol (CAS No. 1379307-34-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This benzenethiol derivative is characterized by its unique molecular structure, combining a cyclopentyloxymethyl group with a thiol-functionalized benzene ring. Its versatility and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in 2-(cyclopentyloxymethyl)benzenethiol can be attributed to its potential applications in drug discovery and material engineering. Researchers are increasingly exploring its role as a building block for sulfur-containing compounds, which are pivotal in designing drugs with enhanced bioavailability and therapeutic efficacy. Additionally, its thiol group offers opportunities for functionalization, making it a key player in click chemistry and polymer synthesis.

One of the most searched questions about 2-(cyclopentyloxymethyl)benzenethiol relates to its synthetic routes. The compound can be synthesized through multi-step organic reactions, often involving the protection and deprotection of functional groups to achieve high purity. Another common query revolves around its solubility and stability, which are critical for handling and storage. This compound is typically soluble in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), but its stability under various conditions requires careful consideration.

In the pharmaceutical industry, 2-(cyclopentyloxymethyl)benzenethiol is being investigated for its role in developing small-molecule inhibitors and protease-targeting drugs. Its structural features allow it to interact with biological targets, making it a promising candidate for treating diseases such as cancer and viral infections. Moreover, its agrochemical applications include its use in synthesizing pesticides and herbicides with improved environmental profiles.

The market for 2-(cyclopentyloxymethyl)benzenethiol is expanding, driven by the increasing demand for high-performance chemicals in research and industrial applications. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of academic and commercial laboratories. Recent trends also highlight its potential in green chemistry, where its efficient synthesis and minimal waste generation align with sustainability goals.

For researchers and industry professionals, understanding the spectroscopic properties of 2-(cyclopentyloxymethyl)benzenethiol is essential. Techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize its purity and confirm its molecular structure. Additionally, computational chemistry tools are being employed to predict its reactivity and optimize synthetic pathways.

In conclusion, 2-(cyclopentyloxymethyl)benzenethiol (CAS No. 1379307-34-2) represents a versatile and valuable compound with broad applications across multiple industries. Its unique chemical properties, coupled with its potential in drug development and material science, make it a subject of ongoing research and commercial interest. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and technological breakthroughs.